Cas no 1097053-12-7 (2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole)

• Product Name: 2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole
• CAS No: 1097053-12-7
• MF: C₁₄H₁₇ClN₂O
• MW: 264.750582456589
• CID: 5734011
• PubChem ID: 43342791
• Update Time: 2023-11-22

2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-125847
• 2-(Chloro(phenyl)methyl)-5-isopentyl-1,3,4-oxadiazole
• 1097053-12-7
• 2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole
• AKOS009345219
• Z385457712
• CS-0274172
• 2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole

• Inchi： 1S/C14H17ClN2O/c1-10(2)8-9-12-16-17-14(18-12)13(15)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
• InChI Key： DFJNEFBNPVNATH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C1=NN=C(CCC(C)C)O1

Computed Properties

• Exact Mass: 264.1029409g/mol
• Monoisotopic Mass: 264.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.9Ų